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Compound of Interest

Compound Name:
3-Anilino-1,3-diphenylpropan-1-

one

Cat. No.: B11110541 Get Quote

Technical Data Sheet: 3-Anilino-1,3-
diphenylpropan-1-one
For Research & Development Professionals

This document provides core chemical data for 3-Anilino-1,3-diphenylpropan-1-one, a

compound of interest in synthetic organic chemistry and potential pharmaceutical development.

The following information is based on established chemical data.

Chemical Identity and Properties
The fundamental molecular characteristics of 3-Anilino-1,3-diphenylpropan-1-one are

summarized below. This data is essential for stoichiometric calculations, analytical method

development, and material characterization.
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Parameter Value

Molecular Formula C₂₁H₁₉NO

Molecular Weight 301.38 g/mol

Canonical SMILES
C1=CC=C(C=C1)C(C(=O)C2=CC=CC=C2)CNC

3=CC=CC=C3

InChI Key XJISJVLJQXILNK-UHFFFAOYSA-N

As this document focuses on the intrinsic molecular properties of 3-Anilino-1,3-
diphenylpropan-1-one, detailed experimental protocols for its synthesis or analysis are

beyond the current scope. Similarly, the compound is not directly associated with established

signaling pathways, precluding the generation of a relevant pathway diagram.

Logical Relationship: From Structure to Formula
The molecular formula is derived directly from the compound's chemical structure. The

following diagram illustrates the logical workflow for determining the empirical and molecular

formula from structural analysis.
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Structural Analysis of
3-Anilino-1,3-diphenylpropan-1-one

Identify and Count Atoms:
- Carbon (C)

- Hydrogen (H)
- Nitrogen (N)
- Oxygen (O)

Determine Molecular Formula:
C₂₁H₁₉NO

Calculate Molecular Weight
(Sum of Atomic Weights)

Result:
301.38 g/mol

Click to download full resolution via product page

Diagram illustrating the process of determining molecular weight from chemical structure.

To cite this document: BenchChem. [Molecular weight and formula of 3-Anilino-1,3-
diphenylpropan-1-one]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b11110541#molecular-weight-and-formula-of-3-
anilino-1-3-diphenylpropan-1-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b11110541#molecular-weight-and-formula-of-3-anilino-1-3-diphenylpropan-1-one
https://www.benchchem.com/product/b11110541#molecular-weight-and-formula-of-3-anilino-1-3-diphenylpropan-1-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11110541?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11110541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

